(1-methyl-1H-1,2,4-triazol-3-yl)methanamine hydrochloride

• IUPAC Name: (1-methyl-1,2,4-triazol-3-yl)methanamine;hydrochloride
• InChI: InChI=1S/C4H8N4.ClH/c1-8-3-6-4(2-5)7-8;/h3H,2,5H2,1H3;1H
• InChI Key: PCAPKYZAZDKQNQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC(=N1)CN.Cl
• Molecular Formula: C4H9ClN4
• Molecular Weight: 148.59 g/mol
• CAS RN: 215871-44-6

Description

“(1-methyl-1H-1,2,4-triazol-3-yl)methanamine hydrochloride” is a chemical compound with the CAS Number 215871-44-6. It has a molecular weight of 148.59 and its IUPAC name is "this compound". The compound is stored at a temperature of 4 degrees Celsius and it appears as a powder.

Molecular Structure Analysis

The InChI code for this compound is 1S/C4H8N4.ClH/c1-8-3-6-4(2-5)7-8;/h3H,2,5H2,1H3;1H. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 148.59 g/mol. It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 3. The compound has a rotatable bond count of 1. The exact mass of the compound is 148.0515740 g/mol. The compound has a topological polar surface area of 56.7 Ų.

Scientific Research Applications

Chemical Synthesis and Structural Characterization

• The compound has been utilized in the synthesis of diverse chemical structures. For example, it was involved in a 1,3-dipolar cycloaddition reaction to synthesize N,N-dibenzyl-1-(1-[(4-methyl-2-phenyl-4,5-dihydrooxazol-4-yl)methyl)]-1H-1,2,3-triazol-4-yl)methanamine. This synthesis was confirmed using NMR spectroscopy and other analytical techniques, highlighting its utility in complex organic syntheses (Younas, Abdelilah, & Anouar, 2014).

Medicinal Chemistry and Drug Development

• The compound's derivatives have been synthesized and shown to possess significant antimicrobial activities. A study synthesized a series of derivatives and demonstrated their antibacterial and antifungal activities, indicating their potential as first-line drugs for treating infections (Thomas, Adhikari, & Shetty, 2010).
• Another research synthesized derivatives incorporating structural units of indole and substituted triazole. These molecules showed promising anticancer properties, particularly against prostate hyperplasia, and interacted with the SIRT1 enzyme, suggesting their potential as lead molecules for treating certain cancers (Panathur et al., 2013).

Material Science and Nanotechnology

• The compound has been used in the synthesis of trans N-Substituted Pyrrolidine Derivatives Bearing 1,2,4-triazole Ring. These derivatives have applications in material science and drug development, displaying biological activities like anti-migraine, antiviral, anticancer, and others (Prasad et al., 2021).
• A study reported the synthesis of amphiphilic tris(triazolyl)amines functionalized with poly(ethylene glycol), investigated as bi-functional surfactants for copper-catalyzed aerobic oxidation of alcohols in water, indicating their relevance in green chemistry and industrial applications (Nakarajouyphon et al., 2022).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with the compound are H302, H315, H319, and H335. The precautionary statements are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Mechanism of Action

Target of Action

Similar compounds such as 1-benzyl-1h-1,2,3-triazol-4-yl have been found to interact with copper ions (cu i) in biochemical reactions .

Mode of Action

Related triazolylamine compounds have been reported to stabilize cu (i) towards disproportionation and oxidation, thus enhancing its catalytic effect in the azide-acetylene cycloaddition .

Biochemical Pathways

Related compounds have been implicated in the azide-acetylene cycloaddition, a key step in the huisgen 1,3-dipolar cycloaddition, which is a widely used method for the synthesis of 1,2,3-triazoles .

Result of Action

Related compounds have been shown to enhance the catalytic effect of cu (i) in the azide-acetylene cycloaddition .

Action Environment

The stability and efficacy of related compounds have been shown to be influenced by factors such as ph, temperature, and the presence of other ions .

Synthesis routes and methods

Procedure details

A solution of 3-chloromethyl-1-methyl-1H-1,2,4-triazole (600 mg, 4.6 mmol) in aqueous ammonia (5 ml) was stirred and heated at 80° C. for 16 hours in a sealed tube. Upon cooling the volatiles were removed in vacuo (azeotroping with ethanol) to give the title compound (600 mg, 92%) as a colourless solid after drying under high vacuum. 1H NMR (250 MHz, d6-DMSO) δ 3.88 (3H, s), 4.04 (2H, s), 8.3 (3H, br s), 8.58 (1H, s).